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Compound of Interest

Compound Name: WB-308

Cat. No.: B611801 Get Quote

Introduction

HU-308 is a synthetic, highly selective agonist for the cannabinoid receptor 2 (CB2). The CB2

receptor, a G-protein coupled receptor (GPCR), is primarily expressed in the immune system

and is a promising therapeutic target for inflammatory and neuropathic pain, without the

psychoactive effects associated with CB1 receptor activation. Accurate and reproducible

measurement of HU-308 activity is critical for drug discovery and development. This document

provides detailed protocols for key cell-based assays designed to quantify the potency and

efficacy of HU-308 by measuring its effects on downstream signaling pathways.

Core Signaling Pathways of the CB2 Receptor

The CB2 receptor primarily couples to the Gi/o family of G-proteins. Upon activation by an

agonist like HU-308, the Gαi/o subunit dissociates and inhibits adenylyl cyclase, leading to a

decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. Additionally, CB2

activation can initiate other signaling cascades, including the activation of the mitogen-

activated protein kinase (MAPK) pathway and the recruitment of β-arrestin proteins, which can

mediate both receptor desensitization and G-protein-independent signaling.
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Incubate Overnight
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Incubate 30 min
at Room Temp

Add HTRF cAMP
detection reagents

Incubate 60 min
at Room Temp

Read plate on
HTRF reader

Analyze data and
calculate EC50/Emax
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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